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Compound of Interest
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Cat. No.: B14440470 Get Quote

An in-depth investigation into the fluorescent properties of a compound referred to as "Dobpo"

has revealed that the term does not correspond to a recognized fluorescent dye in the scientific

literature. Extensive searches have yielded no specific data on the photophysical

characteristics of a molecule by this name, suggesting a potential misnomer or the use of a

non-standardized identifier.

The inquiry into "Dobpo" led to several disparate chemical entities, none of which are primarily

characterized by their fluorescence. Chemical suppliers list a compound with the CAS number

79114-73-1 under the name "Dobpo." However, conflicting information regarding its chemical

structure is provided. One supplier describes it as 2-Dehydro-3-deoxy-D-arabino-heptonate-7-

phosphate, an intermediate in the biosynthesis of aromatic amino acids, while another lists a

phosphorus-containing compound intended for use as a flame retardant. Neither of these

compounds is noted for fluorescent properties.

Furthermore, the acronym "DOBPO" appears in organic chemistry literature, where it refers to

a type of peptide coupling reagent, a class of chemicals used to facilitate the formation of

amide bonds and not associated with fluorescence.

This lack of a clear, single, and fluorescent entity named "Dobpo" makes it impossible to

provide the requested in-depth technical guide on its fluorescent properties, including

quantitative data, experimental protocols, and signaling pathway diagrams. The initial premise

of the request—that "Dobpo" is a fluorescent molecule with a body of research available for
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summary and analysis—appears to be unfounded based on currently accessible scientific and

commercial databases.

Researchers, scientists, and drug development professionals seeking information on

fluorescent probes are advised to verify the standardized nomenclature and CAS numbers of

the compounds of interest to ensure accurate and fruitful literature searches. In the case of

"Dobpo," it is recommended to clarify the intended chemical structure or an alternative name to

enable a meaningful investigation into its properties. Without this clarification, a technical guide

on the fluorescent properties of "Dobpo" cannot be produced.

To cite this document: BenchChem. [Unraveling "Dobpo": A Case of Mistaken Identity in
Fluorescence Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14440470#understanding-dobpo-s-fluorescent-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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